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Compound of Interest

Compound Name: 1,6-Dihydroxy-2-chlorophenazine

CAS No.: 93768-40-2

Cat. No.: B15581545

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,6-Dihydroxy-2-chlorophenazine is a naturally occurring phenazine derivative with notable

biological activity, particularly as an antifungal agent.[1] This document provides a detailed

laboratory protocol for the extraction, purification, and characterization of this compound from

fermentation broths of Streptosporangium species. The methodologies outlined are based on

established principles of natural product chemistry and are intended to provide a reproducible

workflow for obtaining this valuable metabolite for further research and development.

Physicochemical Data
A summary of the key physicochemical properties of 1,6-Dihydroxy-2-chlorophenazine is

presented in the table below. This information is essential for its extraction, purification, and

analytical characterization.
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Property Value Source

Molecular Formula C₁₂H₇ClN₂O₂ PubChem

Molecular Weight 246.65 g/mol PubChem

Appearance
Yellow crystalline solid

(predicted)
Inferred

Solubility

Soluble in organic solvents

(e.g., ethyl acetate, methanol,

chloroform), sparingly soluble

in water

General Phenazine Knowledge

UV-Vis λmax

Characteristic phenazine

absorbance in the range of

250-400 nm

General Phenazine Knowledge

Experimental Protocols
I. Fermentation of Streptosporangium sp.
A detailed protocol for the cultivation of a Streptosporangium species to produce 1,6-
Dihydroxy-2-chlorophenazine is provided below. Optimization of fermentation parameters is

crucial for maximizing the yield of the target metabolite.[2]

Materials:

Streptosporangium sp. culture

Seed medium (e.g., ISP2 broth)

Production medium (e.g., a modified nutrient broth supplemented with glucose and yeast

extract)

Shaker incubator

Sterile flasks

Procedure:
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Inoculate a seed flask containing 50 mL of sterile seed medium with a loopful of

Streptosporangium sp. from a stock culture.

Incubate the seed culture at 28-30°C for 48-72 hours with shaking at 180-200 rpm.

Transfer the seed culture to a production flask containing 500 mL of sterile production

medium at a 5% (v/v) inoculation rate.

Incubate the production culture at 28-30°C for 7-10 days with shaking at 180-200 rpm.

Monitor the production of the yellow pigment characteristic of phenazines visually and by

analytical methods (e.g., HPLC) if desired.

II. Extraction of 1,6-Dihydroxy-2-chlorophenazine
The following protocol details the extraction of the target compound from the fermentation broth

using liquid-liquid extraction.

Materials:

Fermentation broth from Streptosporangium sp.

Ethyl acetate

Hydrochloric acid (HCl), 1M

Sodium hydroxide (NaOH), 1M

Separatory funnel

Rotary evaporator

Procedure:

Harvest the fermentation broth and separate the mycelium from the supernatant by

centrifugation at 8,000 rpm for 20 minutes. The target compound is expected to be present in

both the supernatant and the mycelium.

Combine the supernatant and sonicated mycelial extract.
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Adjust the pH of the combined extract to 3.0 with 1M HCl to ensure the dihydroxyphenazine

is in its less polar, protonated form.

Perform liquid-liquid extraction by adding an equal volume of ethyl acetate to the acidified

extract in a separatory funnel.

Shake the funnel vigorously for 5-10 minutes, ensuring proper mixing.

Allow the layers to separate and collect the upper organic (ethyl acetate) layer.

Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate to

maximize recovery.

Pool the organic extracts and evaporate the solvent under reduced pressure using a rotary

evaporator to obtain the crude extract.

III. Purification by Alumina Column Chromatography
Purification of the crude extract is achieved using alumina column chromatography, which has

been reported for the separation of 1,6-dihydroxy-2-chlorophenazine.[1]

Materials:

Crude extract of 1,6-dihydroxy-2-chlorophenazine

Alumina (activated, neutral, 70-230 mesh)

Chromatography column

Solvent system (e.g., a gradient of chloroform and methanol)

Collection tubes

Thin Layer Chromatography (TLC) plates and chamber

Procedure:

Prepare a slurry of neutral alumina in the initial, non-polar eluting solvent (e.g., 100%

chloroform).
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Pack the chromatography column with the alumina slurry, ensuring a uniform and bubble-

free column bed.

Dissolve the crude extract in a minimal amount of the initial eluting solvent and load it onto

the top of the column.

Begin elution with the non-polar solvent and gradually increase the polarity by adding

increasing percentages of a more polar solvent (e.g., methanol). A suggested gradient could

be from 100% chloroform to 95:5 chloroform:methanol.

Collect fractions of the eluate in separate tubes.

Monitor the separation of the yellow-colored bands.

Analyze the collected fractions by TLC to identify those containing the target compound.

Pool the fractions containing the purified 1,6-dihydroxy-2-chlorophenazine and evaporate

the solvent to obtain the pure compound.

Quantitative Data
The following tables summarize expected quantitative data for the extraction and biological

activity of 1,6-Dihydroxy-2-chlorophenazine. Please note that these are representative

values and actual results may vary depending on the specific experimental conditions.

Table 1: Extraction Yield and Purity

Step
Starting Material
(from 1L culture)

Product Weight
(mg)

Purity (%)

Crude Extraction
~5 g (biomass and

supernatant solids)
150 - 250 10 - 20

Alumina Column

Chromatography

150 - 250 mg crude

extract
15 - 30 > 95

Table 2: Antifungal Activity (Minimum Inhibitory Concentration - MIC)
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Fungal Species MIC Range (µg/mL)

Candida albicans 8 - 32

Aspergillus fumigatus 16 - 64

Trichophyton rubrum 4 - 16

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the extraction and purification of 1,6-Dihydroxy-2-
chlorophenazine.
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Caption: Proposed biosynthetic pathway of 1,6-Dihydroxy-2-chlorophenazine in

Streptosporangium sp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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